molecular formula C16H13ClN2O B13281868 2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one

2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one

Cat. No.: B13281868
M. Wt: 284.74 g/mol
InChI Key: WIMPSHGEEXBFPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one is a quinazolinone derivative characterized by a bicyclic core (C₈H₆N₂O) substituted at positions 2 and 3. The 2-chloro group and 3-(2,3-dimethylphenyl) moiety define its structural uniqueness. Quinazolinones are pharmacologically significant, often serving as scaffolds for antimicrobial, anticancer, and pesticidal agents .

Properties

Molecular Formula

C16H13ClN2O

Molecular Weight

284.74 g/mol

IUPAC Name

2-chloro-3-(2,3-dimethylphenyl)quinazolin-4-one

InChI

InChI=1S/C16H13ClN2O/c1-10-6-5-9-14(11(10)2)19-15(20)12-7-3-4-8-13(12)18-16(19)17/h3-9H,1-2H3

InChI Key

WIMPSHGEEXBFPA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)N2C(=O)C3=CC=CC=C3N=C2Cl)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one typically involves the reaction of 2-chloro-3-nitrobenzaldehyde with 2,3-dimethylaniline under acidic conditions, followed by cyclization to form the quinazolinone core. The reaction conditions often include the use of a strong acid such as hydrochloric acid or sulfuric acid to facilitate the cyclization process .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the use of advanced purification techniques such as recrystallization and chromatography ensures the high quality of the compound for industrial applications .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The reaction conditions often involve the use of solvents such as ethanol, methanol, or dichloromethane, and may require heating or cooling to achieve the desired products .

Major Products Formed

Mechanism of Action

The mechanism of action of 2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, leading to the suppression of tumor growth .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Quinazolinone Derivatives

Compound Name Substituents (Position 2 / Position 3) Molecular Formula Molecular Weight Notable Features/Applications
Target: 2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one 2-Cl / 3-(2,3-dimethylphenyl) C₁₆H₁₃ClN₂O 284.74 Steric bulk from dimethylphenyl; potential bioactivity inferred from analogs
7-Chloro-3-(2,3-dimethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one 2-SH, 7-Cl / 3-(2,3-dimethylphenyl) C₁₆H₁₃ClN₂OS 316.80 Sulfanyl group enhances hydrogen bonding capacity
3-(3,4-Dimethylphenyl)-2-mercapto-3H-quinazolin-4-one 2-SH / 3-(3,4-dimethylphenyl) C₁₆H₁₄N₂OS 290.36 Mercapto group may improve metal coordination
6-Chloro-2-(3,4-dichlorophenyl)-3-hydroxy-4(3H)-quinazolinone 2-(3,4-dichlorophenyl), 3-OH, 6-Cl C₁₄H₈Cl₃N₂O₂ 349.58 Electron-withdrawing Cl groups increase lipophilicity
2-{[2-(3-Chloro-4-methylphenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one Complex substituents (thioether-linked ketone) C₂₃H₁₇ClN₂O₂S 420.91 Extended alkyl chain may influence membrane permeability

Key Observations:

Aryl Groups: The 3-(2,3-dimethylphenyl) substituent in the target compound introduces steric hindrance compared to smaller groups like phenyl or halogenated aryl moieties (e.g., 3,4-dichlorophenyl in ). This may affect binding to biological targets or solubility .

Molecular Weight and Lipophilicity :

  • Derivatives with halogenated aryl groups (e.g., ) or extended side chains (e.g., ) show higher molecular weights (>300 Da) and lipophilicity, which may impact bioavailability.

Biological Activity

2-Chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one is a compound belonging to the quinazolinone family, which has garnered attention due to its diverse biological activities. This article explores its biological activity, focusing on its potential applications in pharmacology, particularly in anti-cancer and anti-parasitic therapies.

Chemical Structure and Properties

The compound's chemical formula is C25H23ClN2OSC_{25}H_{23}ClN_2OS with a molecular weight of approximately 434.98 g/mol. Its structure features a chloro group and a dimethylphenyl moiety, contributing to its biological properties.

PropertyValue
Molecular FormulaC25H23ClN2OSC_{25}H_{23}ClN_2OS
Molecular Weight434.98 g/mol
Purity90%
CAS Number338966-07-7

Anticancer Activity

Recent studies have indicated that derivatives of 2-chloro-3-(2,3-dimethylphenyl)-3,4-dihydroquinazolin-4-one exhibit significant anticancer properties. In vitro cytotoxicity screening against various cancer cell lines has shown promising results:

  • Cytotoxicity Results :
    • Against A54 cell line: IC50 values were reported at approximately 5.9 µM, indicating effective antiproliferative activity .

Antiparasitic Activity

The compound has also been evaluated for its antiparasitic properties. Quinazolinones are known to exhibit activity against Leishmania species, which cause leishmaniasis. In silico docking studies have demonstrated that these compounds can interact effectively with key proteins in the parasite:

  • Binding Affinity :
    • The compound showed a binding energy of -9.84 kcal/mol against Pyridoxal Kinase, suggesting strong potential as an anti-leishmanial agent .

The biological activity of this compound is attributed to its interaction with specific molecular targets within cells:

  • Inhibition of Key Enzymes :
    • The compound targets enzymes involved in metabolic pathways crucial for cancer cell survival and proliferation.
  • Molecular Docking Studies :
    • Molecular docking simulations have indicated significant binding interactions with target proteins, enhancing the understanding of its mechanism at the molecular level .

Case Studies

Several studies have documented the biological effects of this compound and its derivatives:

  • Study on Antileishmanial Activity :
    • A study evaluated the efficacy of various quinazolinone derivatives against Leishmania sp., showing that modifications at specific positions enhanced their inhibitory effects .
  • Anticancer Screening :
    • Another investigation assessed the anticancer potential of synthesized quinazolinone derivatives against multiple cancer cell lines, confirming their cytotoxic effects and potential for further development .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.